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Compound of Interest

Compound Name: Crbn-6-5-5-vhl

Cat. No.: B2503138 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent, biologically active molecules like Crbn-6-5-5-vhl are paramount for ensuring

laboratory safety and the integrity of experimental outcomes. This document provides essential,

immediate safety and logistical information, including operational and disposal plans, to guide

laboratory personnel in the safe management of this potent and selective von Hippel-Lindau-

based cereblon (CRBN) degrader.

Crbn-6-5-5-vhl is a proteolysis-targeting chimera (PROTAC) with a high degree of potency, as

indicated by its half-maximal degradation concentration (DC50) of 1.5 nM.[1][2][3][4] As with

any potent compound, a thorough understanding and strict adherence to safety protocols are

critical to minimize exposure risks. The following guidelines are based on best practices for

handling high-potency active pharmaceutical ingredients (HPAPIs) and should be

supplemented with the compound-specific Safety Data Sheet (SDS) provided by the supplier.

Compound Data and Properties
A summary of the key quantitative data for Crbn-6-5-5-vhl is provided below for easy

reference.
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Property Value Source

Molecular Weight 972.21 g/mol

Formula C51H69N7O10S

CAS Number 2362575-45-7

Purity ≥96%

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

DC50 1.5 nM

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Crbn-6-5-5-vhl to prevent

accidental exposure through inhalation, ingestion, or skin contact.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for all handling

of the solid compound and for

procedures with a high risk of

aerosol generation.

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3

particulate filters for lower-risk

activities. A proper fit test is

essential.

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately upon

contamination or at regular

intervals.

Body Protection Disposable Coveralls

Made from materials such as

Tyvek® to provide protection

against chemical splashes and

dust.

Dedicated Lab Coat

Should be worn over personal

clothing and be professionally

laundered or disposed of as

hazardous waste.

Eye Protection Safety Goggles

Must provide a complete seal

around the eyes to protect

against splashes and airborne

particles.

Face Shield

To be worn over safety

goggles for added protection,

especially during procedures

with a splash risk.

Foot Protection Shoe Covers Disposable shoe covers must

be worn in the designated
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handling area and removed

before exiting.

Operational Plan for Handling
A systematic and controlled approach is crucial for the safe handling of Crbn-6-5-5-vhl. The

following step-by-step plan outlines the key phases of handling this potent compound.

Preparation
Designated Area: All handling of Crbn-6-5-5-vhl must occur in a designated and restricted

area, such as a containment isolator, glove box, or a certified chemical fume hood with a

face velocity of 0.5 m/s (100 ft/min).

Decontamination: Ensure that a validated decontamination solution is readily available.

Spill Kit: A chemical spill kit specifically for potent compounds must be accessible in the

designated handling area.

Waste Containers: Labeled, sealed, and chemically compatible waste containers for solid

and liquid hazardous waste must be in place before starting any work.

Handling
Weighing: Weighing of the solid compound should be performed in a containment isolator or

a ventilated balance enclosure to minimize the risk of airborne particle generation.

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to

prevent splashing. Keep containers covered as much as possible.

Transfers: Use closed systems for transferring solutions whenever feasible. If open transfers

are necessary, they must be conducted within a primary engineering control (e.g., fume

hood).

Post-Handling
Decontamination: Thoroughly decontaminate all surfaces and equipment used during the

handling process with a suitable and validated cleaning agent.
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PPE Removal: Remove PPE in a designated area, following a strict doffing procedure to

avoid cross-contamination. Dispose of single-use PPE as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
The disposal of Crbn-6-5-5-vhl and any contaminated materials must be managed as

hazardous waste through your institution's Environmental Health and Safety (EHS) program.

Waste Segregation
Solid Waste: Collect all contaminated solid waste, including unused compound, disposable

labware (e.g., pipette tips, tubes), and PPE, in a clearly labeled, sealed, and puncture-

resistant container.

Liquid Waste: Collect all solutions containing Crbn-6-5-5-vhl in a labeled, leak-proof, and

chemically compatible container. Do not mix with other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Sharps Waste: Dispose of any contaminated needles or other sharps in a designated sharps

container.

Disposal Protocol
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical

name ("Crbn-6-5-5-vhl"), and the primary hazard (e.g., "Potent Compound," "Toxic").

Storage: Store hazardous waste in a designated satellite accumulation area, away from

general laboratory traffic.

Pickup: Arrange for the collection of hazardous waste by your institution's EHS department

according to their established schedule and procedures. Do not dispose of this compound

down the drain or in the regular trash.

Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is critical.
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Accidental Exposure
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.

Eye Contact: Immediately flush the eyes with a large volume of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the affected individual to fresh air at once. If breathing has stopped, perform

artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Spill Management
Alert Personnel: Immediately alert others in the vicinity and evacuate the area if necessary.

Contain the Spill: If it is safe to do so, use a chemical spill kit to contain the spill. For a solid

spill, gently cover it with a damp paper towel to avoid raising dust. For a liquid spill, use

absorbent pads to dike and absorb the material.

Clean the Spill: Working from the outside in, clean the spill area using the materials in the

spill kit.

Decontaminate: After the spill has been cleaned, decontaminate the area with a validated

cleaning agent.

Dispose of Waste: All materials used for spill cleanup must be collected and disposed of as

hazardous waste.

Report the Incident: Report the spill to your laboratory supervisor and your institution's EHS

department.

Visual Guides
To further clarify the procedural workflows, the following diagrams have been created.
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Caption: Workflow for handling Crbn-6-5-5-vhl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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